Cas no 933756-92-4 (N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine)

• Product Name: N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine
• CAS No: 933756-92-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09814667
• CID: 1087030
• PubChem ID: 20117641
• Update Time: 2025-11-06

N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine
• N,N-dimethyl-1-pyridin-2-ylethane-1,2-diamine
• N~1~,N~1~-dimethyl-1-pyridin-2-ylethane-1,2-diamine(SALTDATA: 0.2H2O)
• AKOS022185039
• CS-0172405
• N~1~,N~1~-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine
• AKOS000156486
• MFCD09814667
• SB53266
• AR3467
• 933756-92-4
• DTXSID40602688
• N1,N1-Dimethyl-1-(2-pyridinyl)-1,2-ethanediamine
• N~1~,N~1~-dimethyl-1-pyridin-2-ylethane-1,2-diamine
• AS-45615
• A922701
• [2-amino-1-(pyridin-2-yl)ethyl]dimethylamine

• MDL： MFCD09814667
• Inchi： 1S/C9H15N3/c1-12(2)9(7-10)8-5-3-4-6-11-8/h3-6,9H,7,10H2,1-2H3
• InChI Key： NBDXPIRRODJPLL-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C1C=CC=CN=1)CN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 224.7±25.0 °C at 760 mmHg
• Flash Point: 89.7±23.2 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine

Recent Advances in the Study of N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine (CAS: 933756-92-4)

The compound N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine (CAS: 933756-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the role of N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine as a potential modulator of biological pathways. Recent in vitro studies have demonstrated its ability to interact with specific protein targets, suggesting its utility in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on certain enzymes involved in inflammatory responses. The study utilized advanced computational modeling and high-throughput screening to identify the compound's binding affinity and selectivity.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways for N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine. A recent publication in Organic & Biomolecular Chemistry detailed a novel, cost-effective synthesis method that improves yield and purity. The method involves a multi-step reaction sequence, with careful optimization of reaction conditions to minimize by-products. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have also been a focal point of recent research. A 2024 study in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable bioavailability and a relatively long half-life, which are critical parameters for further drug development. However, the study also noted the need for additional toxicology assessments to ensure safety.

Another promising avenue of research involves the application of N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine in combination therapies. Preliminary data from a collaborative study between academic and industry researchers suggest that the compound may enhance the efficacy of existing drugs when used in combination. This synergistic effect could open new possibilities for treating complex diseases, such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain. For example, the precise molecular mechanisms underlying the compound's biological activity are not yet fully understood. Additionally, more comprehensive in vivo studies are needed to validate its therapeutic potential and identify any potential side effects. Future research directions may include structural modifications to improve potency and reduce toxicity, as well as further exploration of its applications in personalized medicine.

In conclusion, N1,N1-Dimethyl-1-(pyridin-2-yl)ethane-1,2-diamine (CAS: 933756-92-4) represents a promising candidate for further development in the pharmaceutical industry. Recent studies have provided valuable insights into its synthesis, mechanism of action, and potential therapeutic applications. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical benefits.